Cas no 1249751-97-0 (3-(DIFLUOROMETHOXY)-4-METHYLBENZOIC ACID)

• Product Name: 3-(DIFLUOROMETHOXY)-4-METHYLBENZOIC ACID
• CAS No: 1249751-97-0
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 4581340
• PubChem ID: 60727873
• Update Time: 2025-05-21

3-(DIFLUOROMETHOXY)-4-METHYLBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(difluoromethoxy)-4-methyl-
• 3-(difluoromethoxy)-4-methylbenZoic acid
• 3-(DIFLUOROMETHOXY)-4-METHYLBENZOIC ACID

• Inchi： 1S/C9H8F2O3/c1-5-2-3-6(8(12)13)4-7(5)14-9(10)11/h2-4,9H,1H3,(H,12,13)
• InChI Key： JMFLMTHEUHPHGJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C)C(OC(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(DIFLUOROMETHOXY)-4-METHYLBENZOIC ACID

3-(DIFLUOROMETHOXY)-4-METHYLBENZOIC ACID: A Comprehensive Overview

The compound 3-(difluoromethoxy)-4-methylbenzoic acid, identified by the CAS number 1249751-97-0, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The name itself highlights its key features: the presence of a difluoromethoxy group at the 3-position and a methyl group at the 4-position on the benzoic acid backbone. These substituents play a crucial role in determining the compound's chemical behavior, reactivity, and biological activity.

Recent studies have focused on the synthesis and characterization of 3-(difluoromethoxy)-4-methylbenzoic acid. Researchers have explored novel synthetic routes to enhance the efficiency and scalability of its production. For instance, one study utilized a Friedel-Crafts acylation approach, followed by hydrolysis to yield the desired benzoic acid derivative. The introduction of the difluoromethoxy group was achieved through a nucleophilic aromatic substitution reaction, which demonstrated high selectivity and yield under optimized conditions.

The structural integrity of 3-(difluoromethoxy)-4-methylbenzoic acid has been analyzed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. These analyses confirmed the presence of characteristic functional groups, including the carboxylic acid (-COOH) and ether (-O-) functionalities. The difluoromethoxy group contributes to the molecule's electronic properties, making it a promising candidate for applications in pharmaceuticals and agrochemicals.

In terms of biological activity, 3-(difluoromethoxy)-4-methylbenzoic acid has shown potential as a lead compound in drug discovery. Preclinical studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways suggests its potential role in anticancer therapies. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.

The environmental impact of 3-(difluoromethoxy)-4-methylbenzoic acid has also been a topic of interest. Ecotoxicological assessments have revealed that this compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, long-term exposure studies are required to fully understand its ecological footprint and ensure sustainable use in industrial applications.

From a synthetic chemistry perspective, 3-(difluoromethoxy)-4-methylbenzoic acid serves as a valuable building block for constructing more complex molecular architectures. Its versatility lies in the ability to undergo various functional group transformations, such as esterification, amidation, and Suzuki coupling reactions. These reactions enable the creation of derivatives with tailored physicochemical properties, expanding its utility across diverse fields.

In conclusion, 3-(difluoromethoxy)-4-methylbenzoic acid represents a versatile and intriguing molecule with multifaceted applications. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.